Cas no 94022-12-5 (Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI))

• Product Name: Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
• CAS No: 94022-12-5
• MF: C₄₁H₇₄O₄
• MW: 631.023873806
• CID: 806991
• PubChem ID: 3023298
• Update Time: 2025-04-19

Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
• 2-[2-(2-nonylphenoxy)ethoxy]ethyl docosanoate
• 2-[2-(nonylphenoxy)ethoxy]ethyl docosanoate
• EINECS 301-506-7
• 94022-12-5
• DTXSID40240261
• NS00065103
• 2-(2-(Nonylphenoxy)ethoxy)ethyl docosanoate

• Inchi： 1S/C41H74O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-21-22-24-26-28-34-41(42)45-38-36-43-35-37-44-40-33-30-29-32-39(40)31-27-25-23-10-8-6-4-2/h29-30,32-33H,3-28,31,34-38H2,1-2H3
• InChI Key： PLIFBJHLLUOJTD-UHFFFAOYSA-N
• SMILES： O(CCOCCOC1C=CC=CC=1CCCCCCCCC)C(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 630.55871084g/mol
• Monoisotopic Mass: 630.55871084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 36
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.8
• Topological Polar Surface Area: 44.8Ų